4-Chloro-6,7-dimethoxyquinoline
Cat. No. B044214
M. Wt: 223.65 g/mol
InChI Key: WRVHQEYBCDPZEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([OH:15])[cH:7][cH:8][n:9][c:10]2[cH:11][c:12]1[O:13][CH3:14].[P:16]([Cl:17])([Cl:18])([Cl:19])=[O:20]>>[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([Cl:18])[cH:7][cH:8][n:9][c:10]2[cH:11][c:12]1[O:13][CH3:14]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cc2nccc(O)c2cc1OC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=P(Cl)(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cc2nccc(Cl)c2cc1OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
